Cas no 1499578-19-6 (7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid)

7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid is a heterocyclic compound featuring a pyrrolopyrimidine core with a carboxylic acid functional group at the 5-position and a methyl substituent at the 7-position. This structure confers versatility in medicinal chemistry and pharmaceutical research, particularly as a building block for the synthesis of nucleoside analogs and kinase inhibitors. The carboxylic acid moiety allows for further derivatization, enabling the development of targeted bioactive molecules. Its rigid fused-ring system enhances binding affinity in drug design, while the methyl group can influence metabolic stability. The compound is of interest in the development of therapeutics for oncology and antiviral applications due to its scaffold’s resemblance to purine bases.

7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid structure

1499578-19-6 structure

Product Name:7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid

CAS No:1499578-19-6

MF:C₈H₇N₃O₂

MW:177.160081148148

MDL:MFCD22370977

CID:4602514

Update Time:2025-06-07

7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid
- 7-methylpyrrolo[2,3-d]pyrimidine-5-carboxylic acid
- ZJC57819
- SB14063
- P13113
- MDL： MFCD22370977
- Inchi： 1S/C8H7N3O2/c1-11-3-6(8(12)13)5-2-9-4-10-7(5)11/h2-4H,1H3,(H,12,13)
- InChI Key： FIWMPOOBKALXOP-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C)C2C1=CN=CN=2)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 221
XLogP3: 0.1
Topological Polar Surface Area: 68

7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM269115-1g	7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	95%+	1g	$1119	2021-08-18
Chemenu	CM269115-1g	7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	95%+	1g	$***	2023-03-30
abcr	AB485495-1 g	7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid; .	1499578-19-6		1g	€413.60	2023-04-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M174352-1g	7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	97%	1g	¥4165.90	2023-09-01
Matrix Scientific	123716-1g	7-Methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid, 95+%	1499578-19-6	95+%	1g	$958.00	2023-09-06
eNovation Chemicals LLC	D586415-1G	7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	97%	1g	$270	2024-07-21
eNovation Chemicals LLC	D586415-5G	7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	97%	5g	$810	2024-07-21
eNovation Chemicals LLC	D586415-10G	7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	97%	10g	$1230	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1043-1G	7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	97%	1g	￥ 1,438.00	2023-03-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1043-5G	7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carboxylic acid	1499578-19-6	97%	5g	￥ 4,323.00	2023-03-17